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Compound of Interest

Compound Name:
1H-pyrazolo[3,4-d]pyrimidine-

4,6(2H,5H)-dithione

CAS No.: 5334-32-7

Cat. No.: B12648519

Get Quote

Executive Summary: The Adenine Isostere
Advantage
The pyrazolo[3,4-d]pyrimidine scaffold represents a cornerstone in kinase inhibitor design due

to its bioisosteric relationship with the adenine ring of ATP.[1][2][3] Unlike the endogenous

purine core (imidazo[4,5-d]pyrimidine), the pyrazolo[3,4-d]pyrimidine system modifies the

nitrogen distribution in the 5-membered ring, altering hydrogen bond donor/acceptor

capabilities while maintaining the critical geometry required for hinge-region binding in the

kinase ATP pocket.

This guide objectively analyzes the performance of this scaffold across three primary biological

target classes—Src Family Kinases (SFKs), Bruton’s Tyrosine Kinase (BTK), and

Serine/Threonine Kinases (CDKs/mTOR)—comparing its efficacy and selectivity against

alternative heterocycles like pyrrolo[2,3-d]pyrimidines and quinazolines.
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The efficacy of pyrazolo[3,4-d]pyrimidines stems from their ability to mimic the N1 and N6

interaction points of adenine.

Hinge Binding: The N1 and N2 nitrogens of the pyrazole ring, along with substituents at the

C4 position, frequently engage the kinase hinge region (e.g., Glu339/Met341 in Src).

Selectivity Vector: The C3 position points towards the gatekeeper residue, allowing for the

design of "gatekeeper-exploiting" inhibitors (e.g., bulky groups for Thr-gatekeepers vs. small

groups for bulky gatekeepers).

Comparative Scaffold Analysis
Feature

Pyrazolo[3,4-
d]pyrimidine

Pyrrolo[2,3-
d]pyrimidine

Quinazoline

Endogenous Analog Adenine (Isostere) 7-Deazaadenine N/A (Synthetic)

Hinge Interaction
Bidentate (typically

N1/N7 equivalent)

Monodentate or

Bidentate
Monodentate (N1)

Solubility Moderate to High Moderate Low to Moderate

Primary Targets
Src, BTK, mTOR,

CDK
JAK, Syk, RET EGFR, HER2

Target Class I: Src Family Kinases (SFKs)
The pyrazolo[3,4-d]pyrimidines PP1 and PP2 defined the pharmacological interrogation of Src

family kinases.[2] While historically significant, modern analysis reveals critical selectivity

nuances.[4]

Mechanism of Action
PP1 and PP2 function as ATP-competitive inhibitors. They bind in the active conformation of

the kinase, inserting the pyrazolopyrimidine core into the adenine pocket and projecting the C3-

phenyl group into the hydrophobic pocket adjacent to the gatekeeper residue (Thr338 in c-Src).

Performance Comparison: PP2 vs. Alternatives
Table 1: Inhibitory Potency and Selectivity Profile
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Compound Scaffold

Target: Lck
(

)

Target: Fyn
(

)

Target:
EGFR (

)

Selectivity
Note

PP2
Pyrazolo[3,4-

d]pyrimidine
4 nM 5 nM 480 nM

Warning:

Cross-reacts

with ALK5

(TGF-

R1)

PP1
Pyrazolo[3,4-

d]pyrimidine
5 nM 6 nM ~500 nM

Potent, but

less selective

than originally

thought

SU6656 Indolinone 290 nM 170 nM
>10

M

Lower

potency, but

no ALK5

inhibition

Dasatinib
Thiazole-

carboxamide
0.4 nM 0.5 nM >100 nM

Clinical

standard;

broad

spectrum

Critical Insight: While PP2 is often cited as a "selective Src inhibitor," experimental evidence

confirms it potently inhibits ALK5 (TGF-

type I receptor). When studying Src-dependent metastasis, researchers must

control for TGF-

pathway inhibition by using SU6656 or genetic knockdowns alongside PP2 to

validate causality.
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Target Class II: Bruton's Tyrosine Kinase (BTK)
The most clinically successful application of this scaffold is Ibrutinib (PCI-32765), which utilizes

a pyrazolo[3,4-d]pyrimidine core decorated with an acrylamide "warhead."

Mechanism: Covalent Inactivation
Ibrutinib binds to the ATP pocket of BTK.[5] The pyrazolo[3,4-d]pyrimidine core stabilizes the

molecule, positioning the acrylamide moiety to form a covalent Michael addition adduct with

Cysteine 481. This irreversible binding leads to sustained inhibition of BCR signaling even after

the drug is cleared from circulation.

Pathway Visualization: BCR Signaling
The following diagram illustrates the downstream consequences of BTK inhibition by

pyrazolo[3,4-d]pyrimidines in B-cells.
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Figure 1: B-Cell Receptor (BCR) signaling cascade highlighting the intervention point of

pyrazolo[3,4-d]pyrimidine inhibitors at BTK.
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Experimental Protocols
To validate pyrazolo[3,4-d]pyrimidine activity, one must employ a self-validating workflow

combining biochemical potency with cellular target engagement.

Protocol A: Radiometric Kinase Inhibition Assay (Gold
Standard)
Rationale: Radiometric assays are less prone to interference from fluorescent compounds (a

common issue with heterocycles) than FRET/FP assays.

Materials:

Recombinant Kinase (e.g., c-Src, BTK)

Substrate: Poly(Glu, Tyr) 4:1 or specific peptide

ATP (Specific activity ~3000 Ci/mmol)

P81 Phosphocellulose paper

Step-by-Step Methodology:

Compound Preparation: Dissolve pyrazolo[3,4-d]pyrimidine derivative in 100% DMSO.

Prepare 3-fold serial dilutions in kinase buffer (50 mM Tris pH 7.5, 10 mM

, 1 mM DTT). Control: DMSO only.

Enzyme Activation: Incubate kinase (5-10 nM final) with the compound for 10 minutes at

room temperature. Causality: Allows for pre-equilibrium binding, essential for slow-binding

inhibitors.

Reaction Initiation: Add substrate mix containing

cold ATP,

ATP, and

peptide substrate.
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Incubation: Incubate at 30°C for 20 minutes.

Termination: Spot

of reaction onto P81 paper immediately.

Wash: Wash filters 3x with 0.75% phosphoric acid (5 min each) to remove unreacted ATP.

Quantification: Measure CPM via liquid scintillation counting. Calculate

using non-linear regression (GraphPad Prism).

Protocol B: Cellular Target Engagement (Western Blot)
Rationale: Demonstrates membrane permeability and intracellular efficacy.

Treatment: Treat cells (e.g., Jurkat for Lck, Mino for BTK) with inhibitor (0.01 - 10

) for 1 hour.

Stimulation: Stimulate pathway (e.g., anti-IgM for BCR) for 5-15 minutes.

Lysis: Lyse in RIPA buffer containing phosphatase inhibitors (

, NaF).

Detection: Blot for phospho-Tyr of the specific substrate (e.g., p-PLC

2 for BTK inhibition). Crucial Control: Blot for Total-BTK to ensure no degradation occurred.

Synthesis Workflow Visualization
The accessibility of this scaffold is a major advantage. The following diagram outlines the

standard "Hanefeld" or "Robins" type synthesis routes often used to generate these libraries.
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Figure 2: General synthetic route for accessing N4-functionalized pyrazolo[3,4-d]pyrimidine

kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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